N-((4-(2,5-dimethoxyphenyl)-5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-(morpholinosulfonyl)benzamide

• IUPAC Name: N-[[4-(2,5-dimethoxyphenyl)-5-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,2,4-triazol-3-yl]methyl]-4-morpholin-4-ylsulfonylbenzamide
• InChI: InChI=1S/C30H31FN6O7S2/c1-42-23-9-12-26(43-2)25(17-23)37-27(34-35-30(37)45-19-28(38)33-22-7-5-21(31)6-8-22)18-32-29(39)20-3-10-24(11-4-20)46(40,41)36-13-15-44-16-14-36/h3-12,17H,13-16,18-19H2,1-2H3,(H,32,39)(H,33,38)
• InChI Key: QCWBRRJMPGHAHL-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)N2C(=NN=C2SCC(=O)NC3=CC=C(C=C3)F)CNC(=O)C4=CC=C(C=C4)S(=O)(=O)N5CCOCC5
• Molecular Formula: C30H31FN6O7S2
• Molecular Weight: 670.7 g/mol

Description

N-((4-(2,5-dimethoxyphenyl)-5-((2-((4-fluorophenyl)amino)-2-oxoethyl)thio)-4H-1,2,4-triazol-3-yl)methyl)-4-(morpholinosulfonyl)benzamide is a useful research compound. Its molecular formula is C30H31FN6O7S2 and its molecular weight is 670.73. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Activities

Research on compounds with a similar structural framework, such as 1,2,4-triazole derivatives, has shown promising antimicrobial activities. These compounds, synthesized from various primary amines and ester ethoxycarbonylhydrazones, demonstrated good to moderate activities against several microorganisms, highlighting their potential in designing new antimicrobial agents (Bektaş et al., 2007).

Anti-Inflammatory and Analgesic Properties

A study focusing on novel benzodifuranyl derivatives, including 1,3,5-triazines and 1,3,5-oxadiazepines derived from natural compounds like visnaginone and khellinone, showed significant COX-2 inhibitory, analgesic, and anti-inflammatory activities. These findings suggest the potential for developing new therapeutic agents based on structurally similar compounds for treating inflammation and pain (Abu‐Hashem et al., 2020).

Neurokinin-1 Receptor Antagonism

Research into compounds structurally related to the specified compound, such as neurokinin-1 receptor antagonists, has provided insight into their therapeutic potential. One study highlighted an orally active, water-soluble antagonist that exhibited high efficacy in pre-clinical tests for emesis and depression, suggesting a potential application for similar compounds in clinical settings (Harrison et al., 2001).

Antitumor Activity

The synthesis and biological evaluation of compounds with a morpholino group and specific substitutions have shown distinct effective inhibition on the proliferation of cancer cell lines. This suggests the utility of such compounds in developing new anticancer therapies (Lu et al., 2017).

Antimycobacterial Activity

Fluorinated compounds, including those with benzothiazolo and imidazole frameworks, have demonstrated promising antimicrobial activity, particularly against Mycobacterium species. Such research points to the potential of fluorinated derivatives for treating mycobacterial infections (Sathe et al., 2011).